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Compound of Interest

4-(ethoxymethyl)-1-ethyl-3-methyl-
Compound Name:

1H-pyrazole
CAS No.: 1004643-53-1
Cat. No.: B3415180

Get Quote

Executive Summary

In drug design, the modulation of the 4-position on the pyrazole ring is a critical strategy for
optimizing potency and metabolic stability. While 4-methylpyrazole (Fomepizole) is a classic
Alcohol Dehydrogenase (ADH) inhibitor, the introduction of alkoxymethyl groups—
methoxymethyl (-CH20CHs) and ethoxymethyl (-CH20CH2CHs)—alters the physicochemical
landscape significantly.[1]

o 4-(Methoxymethyl)pyrazole: Often serves as a "magic methyl" bioisostere for hydroxymethyl
metabolites, maintaining polarity while blocking glucuronidation.[1] It is generally more
metabolically labile due to rapid O-demethylation.[1]

o 4-(Ethoxymethyl)pyrazole: Introduces increased steric bulk and lipophilicity (ALogP = +0.5).
[1] Itis frequently used to probe the size of hydrophobic pockets (e.g., in kinases like JINK3
or viral proteases) but often shows reduced potency in tight binding pockets compared to its
methoxy analog due to steric clashes.
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Physicochemical & Structural Analysis

The transition from a methoxy to an ethoxy group is not merely an addition of a methylene unit;
it fundamentally changes the molecular volume and lipophilicity profile.

Table 1: Comparative Physicochemical Properties

4- 4-
Impact on
Property (Methoxymethyl)py (Ethoxymethyl)pyra . .
Bioactivity
razole zole
Ethoxy analog has
Formula CsHsN20 CeH10N20 higher MW (+14 Da).
[1]
Ethoxy can clash with
Steric Volume Lower Higher "gatekeeper" residues
in kinases.
Ethoxy increases
membrane
LogP (Est.) ~0.45 ~0.94 permeability but

decreases solubility.

[1]

Identical, but the ethyl
H-Bond Acceptors 2 (N, O) 2 (N, O) group may shield the

oxygen acceptor.

Ethoxy introduces

higher entropic

Rotatable Bonds 2 3 o
penalty upon binding.
[1]
Similar induction;
Electronic Effect Electron-donating (+) Electron-donating (+) slight difference in

dipole moment.[1]

Biological Performance & SAR Case Studies
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Case Study A: Alcohol Dehydrogenase (ADH) Inhibition

¢ Mechanism: Pyrazoles coordinate to the catalytic Zinc ion in ADH.
e Performance:

o 4-Methylpyrazole (Fomepizole) is the gold standard (ngcontent-ng-c4120160419=""
_nghost-ng-c3115686525="" class="inline ng-star-inserted">

).

o 4-(Methoxymethyl) analogs show reduced affinity compared to the methyl parent because
the ether oxygen can interfere with the hydrophobic lining of the ADH substrate pocket.

o 4-(Ethoxymethyl) analogs are generally weaker inhibitors.[1] The ADH active site has a
“tunnel” shape that tolerates small hydrophobic groups (methyl, iodo) but rejects bulkier,
flexible ethers. The ethoxy group creates steric hindrance without adding significant
binding energy.

Case Study B: Kinase Inhibition (JNK3 / JAK Pathways)

In kinase inhibitor design (e.g., JNK3 inhibitors), the pyrazole 4-position often points towards
the solvent front or a specific "gatekeeper" region.[1]

o Observation: In SAR studies of 4-substituted pyrazoles, the methoxymethyl group is often
tolerated as a polar solubilizing group.[1]

o Contrast: The ethoxymethyl group often leads to a drop in potency (5-10 fold).[1] This is
attributed to the "entropic penalty" of the flexible ethyl chain and the steric clash with
residues like Methionine or Threonine in the ATP-binding pocket.

o Exception: If the pocket is large and hydrophobic (e.g., in certain viral proteases), the
ethoxymethyl group can improve binding via hydrophobic displacement of water molecules.

Case Study C: Metabolic Stability (Microsomal Stability)

o 4-(Methoxymethyl): Susceptible to O-demethylation by CYP450 enzymes (mainly
CYP2D6/3A4), leading to the primary alcohol (4-hydroxymethylpyrazole), which is then
rapidly glucuronidated and excreted.[1]
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e 4-(Ethoxymethyl): Undergoes O-deethylation.[1] While the mechanism is similar, the rate of
deethylation is often slower than demethylation for sterically unhindered ethers, potentially
extending the half-life (ngcontent-ng-c4120160419="" nghost-ng-c3115686525=""
class="inline ng-star-inserted">

). However, the resulting metabolite is the same (4-hydroxymethylpyrazole).

Mechanistic Visualization

The following diagram illustrates the metabolic fate and steric impact of these analogs.
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Figure 1: Comparative pathway showing the steric impact on binding (Top) and metabolic
clearance routes (Bottom).[1]

Experimental Protocols

To validate the bioactivity differences, the following protocols are recommended.

Protocol A: Synthesis of 4-Alkoxymethylpyrazoles

This protocol ensures high purity for biological testing.[1]
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 Starting Material: 4-Chloromethylpyrazole hydrochloride.[1]

o Alkylation:

[¢]

Dissolve starting material in the corresponding alcohol (Methanol for methoxy, Ethanol for
ethoxy).

[¢]

Add 2.5 equivalents of Sodium Alkoxide (NaOMe or NaOEt).

[¢]

Reflux for 4-6 hours under Nitrogen.

[e]

Workup: Neutralize with acetic acid, evaporate solvent, and extract with Ethyl Acetate.
 Purification: Silica gel chromatography (Hexane:EtOAc 3:1).[1]

 Validation: Confirm structure via tH-NMR (Look for singlet at ~3.3 ppm for -OCHs vs
triplet/quartet for -OCH2CHs).[1]

Protocol B: In Vitro ADH Inhibition Assay

To compare potency directly.

Reagents: Yeast ADH (Sigma), Ethanol (substrate), NAD+ (cofactor), Pyrophosphate buffer
(pH 8.8).[1]

» Setup: Prepare serial dilutions of the pyrazole analog (0.1 uM to 100 pM).
e Reaction:

o Mix Buffer, NAD+ (2.5 mM), and Inhibitor in a cuvette.

o Initiate reaction with Ethanol (0.6 M).[1]
e Measurement: Monitor NADH formation at 340 nm for 3 minutes.

o Analysis: Plot Lineweaver-Burk graphs to determine ngcontent-ng-c4120160419=""_nghost-

ng-c3115686525="" class="inline ng-star-inserted">
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. Expect

for methoxymethyl to be lower (better) than ethoxymethyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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